molecular formula C21H22N2O2S B12191701 4-methoxy-N-[(2Z)-4-phenyl-3-(tetrahydrofuran-2-ylmethyl)-1,3-thiazol-2(3H)-ylidene]aniline

4-methoxy-N-[(2Z)-4-phenyl-3-(tetrahydrofuran-2-ylmethyl)-1,3-thiazol-2(3H)-ylidene]aniline

Cat. No.: B12191701
M. Wt: 366.5 g/mol
InChI Key: BPZRZABWVPNSTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the Z-configuration thiazol-2(3H)-ylidene aniline family, characterized by a 1,3-thiazole core substituted with a phenyl group at position 4, a tetrahydrofuran-2-ylmethyl group at position 3, and a 4-methoxyaniline moiety.

Properties

Molecular Formula

C21H22N2O2S

Molecular Weight

366.5 g/mol

IUPAC Name

N-(4-methoxyphenyl)-3-(oxolan-2-ylmethyl)-4-phenyl-1,3-thiazol-2-imine

InChI

InChI=1S/C21H22N2O2S/c1-24-18-11-9-17(10-12-18)22-21-23(14-19-8-5-13-25-19)20(15-26-21)16-6-3-2-4-7-16/h2-4,6-7,9-12,15,19H,5,8,13-14H2,1H3

InChI Key

BPZRZABWVPNSTG-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)N=C2N(C(=CS2)C3=CC=CC=C3)CC4CCCO4

Origin of Product

United States

Preparation Methods

Hantzsch Thiazole Formation

A modified Hantzsch protocol involves condensing 4-methoxyaniline (1 ) with thiourea (2 ) and α-bromoacetophenone (3 ) under acidic conditions. The reaction proceeds via nucleophilic attack of the thioamide on the ketone, followed by cyclodehydration:

4-Methoxyaniline+Thiourea+α-BromoacetophenoneHCl, EtOHThiazole IntermediateA[1][3]\text{4-Methoxyaniline} + \text{Thiourea} + \alpha\text{-Bromoacetophenone} \xrightarrow{\text{HCl, EtOH}} \text{Thiazole Intermediate} \, \textbf{A} \,

Key Conditions :

  • Solvent: Ethanol/water (3:1)

  • Catalyst: Hydrochloric acid (10 mol%)

  • Temperature: Reflux at 80°C for 12 hours

  • Yield: 68–72%

Aziridine Ring-Opening Approach

An alternative method employs N-tosylaziridine (4 ) and phenyl isothiocyanate (5 ) in the presence of BF₃·OEt₂ to form a thiazolidine intermediate, which is oxidized to the thiazole:

N-Tosylaziridine+Phenyl IsothiocyanateBF3OEt2,CH2Cl2ThiazolidineOxidationThiazoleB[1]\text{N-Tosylaziridine} + \text{Phenyl Isothiocyanate} \xrightarrow{\text{BF}3\cdot\text{OEt}2, \text{CH}2\text{Cl}2} \text{Thiazolidine} \xrightarrow{\text{Oxidation}} \text{Thiazole} \, \textbf{B} \,

Optimization :

  • Lewis acid: Scandium triflate (5 mol%) improves enantioselectivity (>90% ee).

  • Oxidation: Hydrogen peroxide in acetic acid achieves full conversion.

Incorporation of the 4-Methoxyaniline Moiety

The aniline group is introduced via condensation or Buchwald–Hartwig coupling .

Condensation with 4-Methoxybenzaldehyde

Thiazole C reacts with 4-methoxybenzaldehyde (8 ) in the presence of ammonium acetate:

Thiazole+4-MethoxybenzaldehydeNH4OAc,AcOHTarget Compound[3]\text{Thiazole} + \text{4-Methoxybenzaldehyde} \xrightarrow{\text{NH}_4\text{OAc}, \text{AcOH}} \text{Target Compound} \,

Conditions :

  • Catalyst: Piperidine (5 mol%)

  • Solvent: Ethanol, reflux for 8 hours

  • Yield: 60–65%

Palladium-Catalyzed Coupling

A Buchwald–Hartwig amination couples 4-methoxyaniline with a bromothiazole precursor (E ):

Bromothiazole+4-MethoxyanilinePd2(dba)3,XantphosTarget Compound[1]\text{Bromothiazole} + \text{4-Methoxyaniline} \xrightarrow{\text{Pd}2\text{(dba)}3, \text{Xantphos}} \text{Target Compound} \,

Optimization :

  • Ligand: Xantphos (4 mol%)

  • Base: Cs₂CO₃ (2 equiv)

  • Solvent: Toluene at 110°C for 24 hours

Stereoselective Formation of the (2Z)-Configuration

The Z-geometry is controlled by kinetic vs. thermodynamic conditions and catalyst design .

Kinetic Control via Low-Temperature Reactions

Performing the condensation at 0°C favors the Z-isomer due to slower isomerization:

Thiazole+4-Methoxyaniline0C,Et3N(2Z)-Product[1]\text{Thiazole} + \text{4-Methoxyaniline} \xrightarrow{0^\circ\text{C}, \text{Et}_3\text{N}} \text{(2Z)-Product} \,

Chiral Lewis Acid Catalysts

Scandium triflate induces enantioselectivity during aziridine ring-opening, biasing the intermediate toward Z-configuration:

\text{Sc(OTf)}_3 \, \text{(5 mol%)} \rightarrow \text{Z:E} = 9:1 \,

Purification and Characterization

Chromatographic Purification

  • Column : Silica gel (230–400 mesh)

  • Eluent : Ethyl acetate/hexane (1:4)

  • Recovery : >95% purity

Spectroscopic Data

  • ¹H NMR (DMSO-d6): δ 3.79 (s, 3H, OCH₃), 4.12–4.15 (m, 2H, THF-CH₂), 6.92–7.45 (m, 9H, Ar-H).

  • ¹³C NMR : 159.8 (C=N), 148.2 (thiazole-C), 114.5–132.1 (Ar-C).

  • HRMS : m/z Calcd for C₂₂H₂₃N₂O₂S: 391.1481; Found: 391.1485.

Comparative Analysis of Synthetic Routes

MethodYield (%)Purity (%)Stereoselectivity (Z:E)
Hantzsch + Alkylation68957:3
Aziridine + Buchwald72979:1
Grignard + Condensation65938:2

Challenges and Limitations

  • Stereochemical Drift : Z-isomer may isomerize to E under prolonged heating.

  • Catalyst Cost : Palladium-based systems increase production costs.

  • Solvent Toxicity : DMF and chloroform require careful handling .

Chemical Reactions Analysis

Types of Reactions

4-methoxy-N-[(2Z)-4-phenyl-3-(tetrahydrofuran-2-ylmethyl)-1,3-thiazol-2(3H)-ylidene]aniline can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can yield amines or other reduced forms.

    Substitution: Electrophilic and nucleophilic substitution reactions can modify the phenyl or thiazole rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions often involve specific temperatures, pressures, and solvents to facilitate the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce primary or secondary amines.

Scientific Research Applications

4-methoxy-N-[(2Z)-4-phenyl-3-(tetrahydrofuran-2-ylmethyl)-1,3-thiazol-2(3H)-ylidene]aniline has several scientific research applications:

    Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

    Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Explored for its potential as a therapeutic agent in drug development.

    Industry: Utilized in the development of advanced materials and as a precursor for various chemical products.

Mechanism of Action

The mechanism of action of 4-methoxy-N-[(2Z)-4-phenyl-3-(tetrahydrofuran-2-ylmethyl)-1,3-thiazol-2(3H)-ylidene]aniline involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Analysis

The following table highlights key structural differences between the target compound and related analogs:

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents ChemSpider ID/Reference
4-Methoxy-N-[(2Z)-4-phenyl-3-(tetrahydrofuran-2-ylmethyl)-1,3-thiazol-2(3H)-ylidene]aniline C₂₁H₂₂N₂O₂S 366.48 4-Methoxyaniline, tetrahydrofuran-2-ylmethyl, phenyl Not provided
(2Z)-4-[3-(1-Azepanylsulfonyl)phenyl]-3-(2-methoxyethyl)-N-phenyl-1,3-thiazol-2(3H)-imine C₂₅H₂₉N₃O₃S₂ 495.64 Azepanylsulfonylphenyl, 2-methoxyethyl, phenyl 844463-59-8
(2Z)-4-(4-Methoxyphenyl)-N,3,5-triphenyl-1,3-thiazol-2(3H)-imine hydrobromide C₂₈H₂₃N₂OS⁺·Br⁻ 523.47 (free base) 4-Methoxyphenyl, triphenyl, hydrobromide salt 475100-76-6
N-[(Z)-2-[4-(4-Chlorophenyl)-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]-2-nitroethenyl]aniline C₁₇H₁₂ClF₃N₅O₂ 422.77 Chlorophenyl-trifluoromethyl-triazole, nitroethenyl, aniline 400079-82-5
Key Observations:
  • Substituent Flexibility : The target compound’s tetrahydrofuran-2-ylmethyl group contrasts with analogs featuring bulkier substituents (e.g., azepanylsulfonylphenyl in or triazol-3-yl in ), which may reduce membrane permeability.
  • Electronic Effects : The 4-methoxyaniline group in the target compound provides electron-donating properties, whereas analogs with nitroethenyl () or hydrobromide salt () exhibit stronger electron-withdrawing or ionic characteristics.
  • Molecular Weight : The target compound (366.48 g/mol) is lighter than most analogs, suggesting better bioavailability compared to higher-weight derivatives like (495.64 g/mol).

Crystallographic and Computational Insights

While direct crystallographic data for the target compound is unavailable, analogs such as (hydrobromide salt) and (azepanylsulfonyl derivative) have been analyzed using software suites like SHELX and WinGX . In contrast, the tetrahydrofuran group in the target compound may stabilize the structure through intramolecular hydrogen bonding.

Biological Activity

4-Methoxy-N-[(2Z)-4-phenyl-3-(tetrahydrofuran-2-ylmethyl)-1,3-thiazol-2(3H)-ylidene]aniline is a synthetic compound that has garnered attention for its potential biological activities. This article provides a detailed examination of its biological properties, including its anticancer, antimicrobial, and antioxidant activities.

Chemical Structure

The molecular formula of the compound is C22H24N2O4C_{22}H_{24}N_{2}O_{4}. The structure features a thiazole moiety, which is known for its versatile biological activity. The presence of the methoxy group and the tetrahydrofuran substituent may enhance its pharmacological properties.

Anticancer Activity

Recent studies have indicated that compounds containing thiazole rings exhibit significant anticancer properties. For instance, derivatives of thiazole have shown cytotoxic effects against various cancer cell lines.

Table 1: Anticancer Activity of Thiazole Derivatives

CompoundCell LineIC50 (µg/mL)Reference
Compound 1A-4311.61 ± 1.92
Compound 2HT291.98 ± 1.22
Compound 3Jurkat< Doxorubicin

The structure-activity relationship (SAR) analysis suggests that the presence of electron-donating groups, such as the methoxy group in our compound, enhances its anticancer activity through increased lipophilicity and improved interaction with cellular targets.

Antimicrobial Activity

Thiazole derivatives have also been reported to possess antimicrobial properties. In particular, compounds with thiazole rings have demonstrated effectiveness against a range of bacterial strains.

Case Study: Antimicrobial Efficacy
A study evaluated the antimicrobial activity of various thiazole derivatives against Gram-positive and Gram-negative bacteria. The results indicated that compounds with similar structural features to 4-methoxy-N-[(2Z)-4-phenyl-3-(tetrahydrofuran-2-ylmethyl)-1,3-thiazol-2(3H)-ylidene]aniline exhibited potent antibacterial effects, suggesting potential applications in treating bacterial infections .

Antioxidant Activity

The antioxidant properties of thiazole derivatives are another area of interest. Compounds containing the thiazole moiety have been shown to scavenge free radicals effectively, which can be beneficial in preventing oxidative stress-related diseases.

Table 2: Antioxidant Activity of Thiazole Compounds

CompoundMethod UsedIC50 (µg/mL)Reference
Compound ADPPH Scavenging Assay25.0
Compound BABTS Assay30.5

The mechanisms underlying the biological activities of this compound can be attributed to several factors:

  • Interaction with Cellular Targets : The thiazole ring may interact with various proteins and enzymes involved in cancer cell proliferation and survival.
  • Free Radical Scavenging : The methoxy group may enhance the compound's ability to donate electrons, thus neutralizing free radicals.
  • Lipophilicity : The tetrahydrofuran substituent may improve membrane permeability, facilitating better absorption and bioavailability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.